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Compound of Interest

Compound Name: 4-Hydroxy Omeprazole Sulfone

CAS No.: 1346600-70-1

Cat. No.: B585648

Get Quote

This guide provides a comprehensive technical overview of 4-Hydroxy Omeprazole Sulfone,

a significant metabolite and degradation product of the widely used proton pump inhibitor,

omeprazole. Tailored for researchers, scientists, and professionals in drug development, this

document delves into the core chemical and analytical aspects of this compound, grounded in

scientific literature and established methodologies.

Introduction and Significance
Omeprazole, a cornerstone in the treatment of acid-related gastrointestinal disorders,

undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 (CYP)

enzyme system.[1][2] This biotransformation leads to several metabolites, including 5-

hydroxyomeprazole and omeprazole sulfone.[1][3] 4-Hydroxy Omeprazole Sulfone emerges

as a secondary metabolite and a potential degradation product formed under stress conditions,

particularly oxidative and hydrolytic stress.[4][5][6][7] Understanding the chemical structure,

properties, and analytical behavior of this compound is crucial for comprehensive

pharmacokinetic studies, impurity profiling, and stability testing of omeprazole-based

pharmaceuticals.
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Chemical Structure and Identification
4-Hydroxy Omeprazole Sulfone is a derivative of omeprazole characterized by the presence

of a hydroxyl group on the pyridine ring and the oxidation of the sulfinyl group to a sulfonyl

group.

IUPAC Name: 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfonylmethyl]-3,5-dimethyl-1H-pyridin-4-

one[8]

Chemical Formula: C₁₆H₁₇N₃O₄S[8][9]

Molecular Weight: 347.39 g/mol [9]

CAS Number: 1346600-70-1[8][9]

The structural backbone of 4-Hydroxy Omeprazole Sulfone consists of a benzimidazole ring

system linked to a substituted pyridine ring via a methylsulfonyl bridge. The key functional

groups that dictate its chemical behavior are the sulfonyl group, the phenolic hydroxyl group,

the benzimidazole nitrogen atoms, and the methoxy group.

Figure 1: Chemical Structure of 4-Hydroxy Omeprazole Sulfone.

Physicochemical Properties
While extensive experimental data for 4-Hydroxy Omeprazole Sulfone is not widely

published, some key properties can be inferred or are available from suppliers of analytical

standards. It is important to note that the data for the related compound, 4-Hydroxy

Omeprazole Sulfide, is sometimes mistakenly attributed to the sulfone.
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Property Value Source/Comment

Molecular Formula C₁₆H₁₇N₃O₄S PubChem[8]

Molecular Weight 347.39 g/mol LGC Standards[9]

Appearance White to Off-White Solid
Inferred from related

compounds

Melting Point Not available
Experimental data not found in

public domain

Solubility
Slightly soluble in DMSO and

Methanol

Inferred from related

compounds[10]

pKa Not available
Experimental data not found in

public domain

Synthesis and Formation
4-Hydroxy Omeprazole Sulfone is not typically synthesized as a primary target but is rather

formed as a metabolite or a degradation product of omeprazole.

Metabolic Pathway
Omeprazole is metabolized in the liver by CYP2C19 and CYP3A4 enzymes.[2] CYP3A4 is

primarily responsible for the oxidation of the sulfinyl group to form omeprazole sulfone, while

CYP2C19 is the major enzyme for the hydroxylation of the 5-methyl group of the benzimidazole

ring to form 5-hydroxyomeprazole.[5] 4-Hydroxy Omeprazole Sulfone can be formed through

the further metabolism of omeprazole sulfone via hydroxylation, a reaction that can be

catalyzed by CYP2C19.[11]

Omeprazole

5-HydroxyomeprazoleCYP2C19

Omeprazole Sulfone

CYP3A4

4-Hydroxy Omeprazole SulfoneCYP2C19
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Figure 2: Simplified Metabolic Pathway of Omeprazole.

Formation through Forced Degradation
Forced degradation studies are integral to understanding the stability of a drug substance and

identifying potential impurities. Omeprazole is known to be labile under acidic and oxidative

conditions.[7][12] Treatment of omeprazole with strong oxidizing agents, such as hydrogen

peroxide, can lead to the formation of omeprazole sulfone and other related oxidized products,

including hydroxylated sulfones.[6]

Protocol 1: General Procedure for Oxidative Degradation of Omeprazole

Objective: To generate degradation products of omeprazole, including potential formation of

4-Hydroxy Omeprazole Sulfone, for analytical characterization.

Materials:

Omeprazole

Hydrogen Peroxide (3% or as required)

Methanol or other suitable solvent

HPLC system with UV or MS detector

Procedure:

Prepare a stock solution of omeprazole in a suitable solvent (e.g., methanol).

To a known volume of the omeprazole solution, add a specified volume of the hydrogen

peroxide solution.

Incubate the mixture at a controlled temperature (e.g., room temperature or elevated) for a

defined period.

At various time points, withdraw aliquots of the reaction mixture.

Quench the reaction if necessary (e.g., by dilution or addition of a reducing agent).
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Analyze the samples by a suitable chromatographic method (e.g., HPLC-UV or LC-MS) to

identify and quantify the degradation products.

Causality: The strong oxidizing nature of hydrogen peroxide facilitates the oxidation of the

sulfinyl group of omeprazole to the sulfone. Concurrently, other oxidative transformations,

such as hydroxylation of the pyridine ring, can occur, leading to the formation of 4-Hydroxy
Omeprazole Sulfone.

Spectroscopic and Analytical Characterization
Detailed spectroscopic data for 4-Hydroxy Omeprazole Sulfone is not readily available in the

public domain. However, based on the known fragmentation patterns of omeprazole and its

sulfone, and general principles of spectroscopy, the expected characteristics can be outlined.

Commercial suppliers of the analytical standard may provide a Certificate of Analysis with some

of this information.[9][13]

Mass Spectrometry (MS)
In mass spectrometry, 4-Hydroxy Omeprazole Sulfone is expected to show a protonated

molecule [M+H]⁺ at m/z 348.1.[14] The fragmentation pattern would likely involve cleavage of

the C-S bonds and rearrangements within the benzimidazole and pyridine rings.

Ion Expected m/z
Possible Fragment
Structure

[M+H]⁺ 348.1
Protonated 4-Hydroxy

Omeprazole Sulfone

Fragment 1 Varies Benzimidazole sulfonyl moiety

Fragment 2 Varies
Hydroxylated dimethyl pyridine

moiety

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of 4-Hydroxy Omeprazole Sulfone would exhibit characteristic

signals for the aromatic protons of the benzimidazole and pyridine rings, the methyl groups, the

methoxy group, and the methylene bridge. The presence of the hydroxyl group would be

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b585648/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxy-omeprazole-sulfone
https://www.benchchem.com/product/b585648/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxy-omeprazole-sulfone
https://www.benchchem.com/product/b585648/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxy-omeprazole-sulfone
https://www.lgcstandards.com/SA/en/p/TRC-H948940
https://www.molnova.com/files/document/COA/COA_M26349.pdf
https://www.benchchem.com/product/b585648/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxy-omeprazole-sulfone
https://www.researchgate.net/figure/FTIR-spectra-of-a-pure-omeprazole-PO-and-b-OM1_fig2_365269288
https://www.benchchem.com/product/b585648/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxy-omeprazole-sulfone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


confirmed by a specific proton signal, the chemical shift of which would be dependent on the

solvent and concentration.

Infrared (IR) Spectroscopy
The IR spectrum of 4-Hydroxy Omeprazole Sulfone would show characteristic absorption

bands for the various functional groups present in the molecule.

Functional Group Expected Wavenumber (cm⁻¹)

O-H stretch (hydroxyl) 3200-3600

N-H stretch (benzimidazole) 3100-3500

C-H stretch (aromatic & aliphatic) 2850-3100

C=O/C=C stretch (pyridine ring) 1550-1650

S=O stretch (sulfonyl) 1300-1350 and 1120-1160

C-O stretch (methoxy) 1000-1300

Analytical Methodologies
The quantification of 4-Hydroxy Omeprazole Sulfone, as an impurity or metabolite, is typically

performed using chromatographic techniques such as High-Performance Liquid

Chromatography (HPLC) with UV detection or Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

HPLC-UV Method
A reversed-phase HPLC method can be developed and validated for the simultaneous

determination of omeprazole and its related substances, including 4-Hydroxy Omeprazole
Sulfone.

Protocol 2: Representative HPLC-UV Method for Omeprazole and Related Substances

Objective: To separate and quantify 4-Hydroxy Omeprazole Sulfone in the presence of

omeprazole and other impurities.
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Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm)

Chromatographic Conditions:

Mobile Phase A: Phosphate buffer (e.g., 0.05 M, pH 7.2)

Mobile Phase B: Acetonitrile

Gradient Program: A time-programmed gradient elution to resolve all components.

Flow Rate: 1.0 mL/min

Detection Wavelength: 280-302 nm

Injection Volume: 20 µL

System Suitability: The method must be validated for specificity, linearity, accuracy, precision,

and robustness as per ICH guidelines.

Sample Preparation HPLC Analysis Data Processing

Dissolution Filtration Injection Separation Detection Integration Quantification

Click to download full resolution via product page

Figure 3: General Workflow for HPLC Analysis.

LC-MS/MS Method
For higher sensitivity and selectivity, especially in biological matrices, an LC-MS/MS method is

preferred.

Protocol 3: Representative LC-MS/MS Method for Quantification in Plasma
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Objective: To quantify 4-Hydroxy Omeprazole Sulfone in human plasma.

Instrumentation:

LC-MS/MS system with a triple quadrupole mass spectrometer

C18 analytical column

Sample Preparation:

Protein precipitation of the plasma sample with acetonitrile.

Centrifugation to remove precipitated proteins.

Dilution of the supernatant before injection.

Chromatographic Conditions:

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient Program: A rapid gradient to ensure efficient elution.

Mass Spectrometric Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

MRM Transitions:

Quantifier: m/z 348.1 → [Specific fragment ion]

Qualifier: m/z 348.1 → [Another specific fragment ion]

Internal Standard: A stable isotope-labeled analogue is recommended for accurate

quantification.

Conclusion
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4-Hydroxy Omeprazole Sulfone is a key compound in the comprehensive analysis of

omeprazole's metabolic fate and degradation profile. While detailed experimental data on its

physicochemical properties and synthesis are not extensively available in the public domain, its

analytical characterization can be achieved through modern chromatographic and

spectroscopic techniques. This guide provides a foundational understanding for researchers

and scientists working with omeprazole and its related substances, emphasizing the

importance of robust analytical methodologies for ensuring the quality and safety of

pharmaceutical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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